2,2-Difluorobicyclo[2.2.1]heptane-1-carboxylic acid
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Overview
Scientific Research Applications
Crystallographic Studies
- The study of diflunisal , a compound related to 2,2-Difluorobicyclo[2.2.1]heptane-1-carboxylic acid, highlights its unique crystal lattice structure. Diflunisal forms a monoclinic crystal lattice with special channels that accommodate disordered hexane molecules. These channels run parallel to the twofold screw axes along the b direction, showcasing a structural feature where diflunisal molecules are linked by pairs of hydrogen bonds between their carboxyl groups (Hansen, Perlovich, & Bauer-Brandl, 2001).
Synthetic Chemistry
- Synthesis of Amino Hydroxybicycloheptane Carboxylic Acids : Research has achieved the stereoselective functionalization of endo-3-aminobicyclo[2.2.1]hept-5-ene-2-carboxylic acid derivatives to prepare all-endo-3-amino-5-hydroxybicyclo[2.2.1]heptane-2-carboxylic acid and two epimers of 3-amino-6-hydroxybicyclo[2.2.1]heptane-2-carboxylic acid. These compounds were synthesized through 1,3-oxazine or γ-lactone intermediates, and their structures were confirmed by various spectroscopic techniques (Palkó, Sándor, Sohár, & Fülöp, 2005).
- Electrochemical Mineralization of Perfluorocarboxylic Acids : A study utilized Ce-doped modified porous nanocrystalline PbO2 film electrode for the electrochemical mineralization of environmentally persistent perfluorinated carboxylic acids (PFCAs). This method demonstrates a potential pathway for the treatment of PFCAs in contaminated wastewater, offering a scientific application in environmental remediation (Niu, Lin, Xu, Wu, & Li, 2012).
Mechanism of Action
Mode of Action
It has been synthesized via an organocatalytic formal [4 + 2] cycloaddition reaction . This suggests that the compound might interact with its targets through a similar mechanism, but further studies are required to confirm this.
Biochemical Pathways
The biochemical pathways affected by 2,2-Difluorobicyclo[2.2.1]heptane-1-carboxylic acid are currently unknown . As the compound is a relatively new entity, more research is needed to elucidate the specific biochemical pathways it affects and the downstream effects of these interactions.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is currently unknown Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s action
Properties
IUPAC Name |
2,2-difluorobicyclo[2.2.1]heptane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10F2O2/c9-8(10)4-5-1-2-7(8,3-5)6(11)12/h5H,1-4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJDIRXNSBRPMOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC1CC2(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10F2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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